Cas no 1427378-76-4 (5-amino-1-methyl-6-(2-thienyl)piperidin-2-one;hydrochloride)

• Product Name: 5-amino-1-methyl-6-(2-thienyl)piperidin-2-one;hydrochloride
• CAS No: 1427378-76-4
• MF: C₁₀H₁₅ClN₂OS
• MW: 246.756900072098
• CID: 4598888
• PubChem ID: 71757952
• Update Time: 2025-10-31

5-amino-1-methyl-6-(2-thienyl)piperidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-methyl-6-(thiophen-2-yl)piperidin-2-one Hydrochloride
• 5-amino-1-methyl-6-(2-thienyl)piperidin-2-one;hydrochloride

• Inchi： 1S/C10H14N2OS.ClH/c1-12-9(13)5-4-7(11)10(12)8-3-2-6-14-8;/h2-3,6-7,10H,4-5,11H2,1H3;1H
• InChI Key： WOTSZHCWNCZBSP-UHFFFAOYSA-N
• SMILES： CN1C(CCC(N)C1C1SC=CC=1)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 5-amino-1-methyl-6-(2-thienyl)piperidin-2-one;hydrochloride

5-Amino-1-Methyl-6-(2-Thienyl)Piperidin-2-One; Hydrochloride

The compound with CAS No 1427378-76-4, known as 5-amino-1-methyl-6-(2-thienyl)piperidin-2-one; hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinone derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of the thienyl group (a sulfur-containing aromatic ring) and the amino group in its structure contributes to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of piperidinone derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The 5-amino substitution in this compound is particularly intriguing, as it may influence the molecule's ability to interact with various biological targets, such as enzymes or receptors. Researchers have explored the potential of this compound as a precursor for more complex molecules, leveraging its structural versatility to design novel bioactive agents.

The synthesis of 5-amino-1-methyl-6-(2-thienyl)piperidin-2-one; hydrochloride involves a series of well-defined organic reactions, including nucleophilic substitutions and cyclizations. The incorporation of the thienyl group is achieved through a coupling reaction, which ensures the stability and specificity of the final product. This compound is often isolated as its hydrochloride salt, which enhances its solubility and stability for further studies or applications.

From a pharmacological perspective, this compound has shown promise in preclinical models, particularly in assays evaluating its effects on neurotransmitter systems. The methyl group at position 1 contributes to the molecule's lipophilicity, potentially enhancing its ability to cross biological membranes and reach intracellular targets. Furthermore, the presence of the thienyl group may confer antioxidant properties, making this compound a candidate for studies on neuroprotection and oxidative stress.

Recent advancements in computational chemistry have allowed researchers to model the interactions of 5-amino-1-methyl-6-(2-thienyl)piperidin-2-one; hydrochloride with various biological systems. Molecular docking studies suggest that this compound may bind to specific protein pockets with high affinity, indicating its potential as a lead compound for drug development. Additionally, spectroscopic analyses have provided insights into its conformational flexibility and electronic properties, further supporting its role in complex biochemical environments.

In terms of applications, this compound serves as a valuable building block in organic synthesis. Its structure can be modified by introducing additional functional groups or altering existing ones to tailor its properties for specific uses. For instance, researchers have explored the possibility of converting this compound into a prodrug form, which could enhance its bioavailability and reduce side effects when administered therapeutically.

Looking ahead, the continued exploration of 5-amino-1-methyl-6-(2-thienyl)piperidin-2-one; hydrochloride is expected to yield further insights into its potential therapeutic applications. As research progresses, this compound may pave the way for innovative treatments in areas such as neurodegenerative diseases or inflammatory conditions. Its unique combination of structural features and biological activity positions it as a key player in contemporary drug discovery efforts.